Cas no 2138028-69-8 (2-Butanone, 1-amino-4-(5-isothiazolyl)-)
2-Butanone, 1-amino-4-(5-isothiazolyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Butanone, 1-amino-4-(5-isothiazolyl)-
-
- Inchi: 1S/C7H10N2OS/c8-5-6(10)1-2-7-3-4-9-11-7/h3-4H,1-2,5,8H2
- InChI Key: YNZTXIAPIOTLCR-UHFFFAOYSA-N
- SMILES: C(N)C(=O)CCC1SN=CC=1
2-Butanone, 1-amino-4-(5-isothiazolyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-799577-0.05g |
1-amino-4-(1,2-thiazol-5-yl)butan-2-one |
2138028-69-8 | 95% | 0.05g |
$1212.0 | 2024-05-21 | |
| Enamine | EN300-799577-0.1g |
1-amino-4-(1,2-thiazol-5-yl)butan-2-one |
2138028-69-8 | 95% | 0.1g |
$1269.0 | 2024-05-21 | |
| Enamine | EN300-799577-0.25g |
1-amino-4-(1,2-thiazol-5-yl)butan-2-one |
2138028-69-8 | 95% | 0.25g |
$1328.0 | 2024-05-21 | |
| Enamine | EN300-799577-0.5g |
1-amino-4-(1,2-thiazol-5-yl)butan-2-one |
2138028-69-8 | 95% | 0.5g |
$1385.0 | 2024-05-21 | |
| Enamine | EN300-799577-1.0g |
1-amino-4-(1,2-thiazol-5-yl)butan-2-one |
2138028-69-8 | 95% | 1.0g |
$1442.0 | 2024-05-21 | |
| Enamine | EN300-799577-2.5g |
1-amino-4-(1,2-thiazol-5-yl)butan-2-one |
2138028-69-8 | 95% | 2.5g |
$2828.0 | 2024-05-21 | |
| Enamine | EN300-799577-5.0g |
1-amino-4-(1,2-thiazol-5-yl)butan-2-one |
2138028-69-8 | 95% | 5.0g |
$4184.0 | 2024-05-21 | |
| Enamine | EN300-799577-10.0g |
1-amino-4-(1,2-thiazol-5-yl)butan-2-one |
2138028-69-8 | 95% | 10.0g |
$6205.0 | 2024-05-21 |
2-Butanone, 1-amino-4-(5-isothiazolyl)- Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
Additional information on 2-Butanone, 1-amino-4-(5-isothiazolyl)-
Chemical Profile of 2-Butanone, 1-amino-4-(5-isothiazolyl)- (CAS No. 2138028-69-8)
2-Butanone, 1-amino-4-(5-isothiazolyl)-, identified by the CAS number 2138028-69-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of isothiazole derivatives, which are known for their diverse biological activities and potential applications in drug development. The structural motif of this molecule incorporates both an amino group and an isothiazole ring, making it a versatile scaffold for further chemical modifications and functionalization.
The synthesis of 2-Butanone, 1-amino-4-(5-isothiazolyl)- involves a multi-step process that typically begins with the condensation of appropriate precursors under controlled conditions. The presence of the isothiazole ring introduces unique electronic and steric properties to the molecule, which can influence its reactivity and interactions with biological targets. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.
In the realm of pharmaceutical research, 2-Butanone, 1-amino-4-(5-isothiazolyl)- has been explored for its potential as an intermediate in the synthesis of novel therapeutic agents. The combination of an amino group and an isothiazole moiety provides a rich chemical space for designing molecules with specific pharmacological properties. For instance, studies have indicated that derivatives of this compound may exhibit antimicrobial, anti-inflammatory, or even anticancer activities. These findings are particularly intriguing given the increasing demand for innovative treatments against resistant pathogens and chronic diseases.
One of the most compelling aspects of 2-Butanone, 1-amino-4-(5-isothiazolyl)- is its role as a building block in medicinal chemistry. Researchers have leveraged its structural features to develop new analogs with enhanced efficacy and reduced toxicity. The isothiazole ring, in particular, has been shown to interact with various biological targets, including enzymes and receptors involved in disease pathways. This has opened up possibilities for designing targeted therapies that can modulate these pathways effectively.
Recent publications have highlighted the use of 2-Butanone, 1-amino-4-(5-isothiazolyl)- in the development of small-molecule inhibitors. These inhibitors are designed to bind to specific proteins or enzymes that play a crucial role in disease mechanisms. By inhibiting these targets, the compounds can disrupt pathological processes and restore normal cellular function. The amino group in 2-Butanone, 1-amino-4-(5-isothiazolyl)- allows for further derivatization, enabling researchers to fine-tune the properties of these inhibitors to achieve optimal therapeutic effects.
The compound's potential extends beyond pharmaceutical applications; it also finds utility in materials science and industrial chemistry. For example, modified derivatives of this molecule have been investigated for their role as catalysts or intermediates in organic synthesis. The versatility of 2-Butanone, 1-amino-4-(5-isothiazolyl)- lies in its ability to serve as a precursor for a wide range of functionalized compounds, making it a valuable asset in both research laboratories and manufacturing settings.
From a chemical biology perspective, understanding the interactions between 2-Butanone, 1-amino-4-(5-isothiazolyl)- and biological systems is crucial for unlocking its full potential. Computational modeling and experimental techniques such as X-ray crystallography have been employed to elucidate the structure-activity relationships (SAR) of this compound. These studies provide insights into how modifications to the molecule can influence its biological behavior, guiding the design of more effective derivatives.
The safety profile of 2-Butanone, 1-amino-4-(5-isothiazolyl)- is another critical consideration in its application. While preliminary studies suggest that it exhibits low toxicity at moderate concentrations, further research is needed to fully assess its safety and potential side effects. Regulatory agencies require comprehensive toxicological data before approving new compounds for therapeutic use, ensuring that they are safe for human consumption.
In conclusion,2-Butanone, 1-amino-4-(5-isothiazolyl)- (CAS No. 2138028-69-8) represents a promising compound with diverse applications in pharmaceuticals and materials science. Its unique structural features make it an attractive scaffold for drug development, while its versatility allows for extensive chemical modifications. As research continues to uncover new possibilities for this molecule,2 Butanone, 1-amino -4-(5 -isothiazolyl) - remains at the forefront of innovation in chemical biology and medicinal chemistry.
2138028-69-8 (2-Butanone, 1-amino-4-(5-isothiazolyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)